p-Hydroxy Phenobarbital Glucuronide

Catalog No.
S13958673
CAS No.
M.F
C18H20N2O10
M. Wt
424.4 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
p-Hydroxy Phenobarbital Glucuronide

Product Name

p-Hydroxy Phenobarbital Glucuronide

IUPAC Name

(2S,3S,4S,5R,6S)-6-[4-(5-ethyl-2,4,6-trioxo-1,3-diazinan-5-yl)phenoxy]-3,4,5-trihydroxyoxane-2-carboxylic acid

Molecular Formula

C18H20N2O10

Molecular Weight

424.4 g/mol

InChI

InChI=1S/C18H20N2O10/c1-2-18(15(26)19-17(28)20-16(18)27)7-3-5-8(6-4-7)29-14-11(23)9(21)10(22)12(30-14)13(24)25/h3-6,9-12,14,21-23H,2H2,1H3,(H,24,25)(H2,19,20,26,27,28)/t9-,10-,11+,12-,14+/m0/s1

InChI Key

RQTUXVFRLKPUJG-BYNIDDHOSA-N

Canonical SMILES

CCC1(C(=O)NC(=O)NC1=O)C2=CC=C(C=C2)OC3C(C(C(C(O3)C(=O)O)O)O)O

Isomeric SMILES

CCC1(C(=O)NC(=O)NC1=O)C2=CC=C(C=C2)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)C(=O)O)O)O)O

p-Hydroxy Phenobarbital Glucuronide is a metabolite derived from the anticonvulsant drug phenobarbital, which has been utilized in clinical settings since 1912. This compound is formed through the metabolic hydroxylation of phenobarbital, followed by glucuronidation, a process that enhances its solubility and facilitates excretion. The chemical formula for p-Hydroxy Phenobarbital Glucuronide is C18H20N2O10C_{18}H_{20}N_{2}O_{10} . Its structure features a hydroxyl group at the para position of the phenobarbital molecule, which is crucial for its biological activity and interactions.

  • Hydroxylation: Phenobarbital undergoes hydroxylation at the para position to form p-Hydroxy Phenobarbital.
  • Glucuronidation: The hydroxylated metabolite is then conjugated with glucuronic acid, a reaction catalyzed by UDP-glucuronosyltransferases (UGTs). This process significantly increases the water solubility of the compound, facilitating its elimination from the body .
Phenobarbital→CYP enzymesp Hydroxy Phenobarbital→UGT enzymesp Hydroxy Phenobarbital Glucuronide\text{Phenobarbital}\xrightarrow{\text{CYP enzymes}}\text{p Hydroxy Phenobarbital}\xrightarrow{\text{UGT enzymes}}\text{p Hydroxy Phenobarbital Glucuronide}

  • Liver Microsomes: Utilizing liver microsomes containing cytochrome P450 enzymes for hydroxylation followed by UGT enzymes for glucuronidation.
  • Recombinant Enzymes: Employing recombinant forms of UGTs to facilitate the glucuronidation step in vitro.

These methods mimic the metabolic pathways occurring in vivo during phenobarbital metabolism.

While p-Hydroxy Phenobarbital Glucuronide itself does not have direct therapeutic applications, its formation is critical in understanding the pharmacokinetics of phenobarbital. It aids in:

  • Drug Monitoring: Measuring levels of this metabolite can help assess phenobarbital clearance and potential toxicity in patients.
  • Pharmacogenomics: Understanding variations in glucuronidation capacity among individuals can inform personalized medicine approaches for anticonvulsant therapy.

Several compounds share structural similarities or metabolic pathways with p-Hydroxy Phenobarbital Glucuronide. Here are some notable examples:

Compound NameStructure SimilarityUnique Features
PhenobarbitalParent compoundActive anticonvulsant with sedative properties
p-HydroxyphenobarbitalHydroxylated formLess active than phenobarbital; precursor to glucuronide
Phenobarbituric AcidStructural analogUsed historically as a sedative; similar metabolic pathway
PrimidoneRelated anticonvulsantMetabolized to phenobarbital; different mechanism of action
p-HydroxyphenytoinHydroxylated derivativeAnticonvulsant activity; different therapeutic uses

p-Hydroxy Phenobarbital Glucuronide stands out due to its role as a metabolite rather than an active therapeutic agent, highlighting its importance in drug metabolism and pharmacokinetics rather than direct clinical application. Understanding these relationships aids in comprehending how modifications to chemical structures can influence biological activity and therapeutic efficacy.

The initial step in the biosynthesis of p-hydroxy phenobarbital glucuronide involves the para-hydroxylation of phenobarbital, primarily mediated by cytochrome P450 (CYP) enzymes. In humans, this reaction is predominantly catalyzed by CYP2C19, a polymorphic enzyme encoded by the CYP2C19 gene. Pharmacokinetic studies comparing extensive metabolizers (EMs) and poor metabolizers (PMs) of CYP2C19 substrates revealed that PMs exhibit a 38% reduction in the urinary excretion of p-hydroxyphenobarbital compared to EMs. This genetic polymorphism directly impacts the rate of phenobarbital hydroxylation, although it does not significantly alter the overall pharmacokinetics of the parent drug due to compensatory renal excretion pathways.

In rats, phenobarbital hydroxylation follows a distinct mechanistic pathway. Research on phenobarbital-induced rat liver microsomes demonstrated that halobenzene substrates undergo para-hydroxylation via a radical cation intermediate, as evidenced by Hammett plot correlations with a negative rho value (ρ = -1.2). This suggests that the rate-determining step involves the formation of a positively charged transition state, followed by product-determining hydroxylation at the para position. The absence of detectable hydroxylated metabolites in hepatic tissue or systemic circulation indicates rapid elimination of p-hydroxyphenobarbital, ensuring that only the unmetabolized parent compound persists in the liver to exert enzyme-inducing effects.

UDP-Glucuronosyltransferase Isoforms Catalyzing Glucuronidation

Following hydroxylation, p-hydroxyphenobarbital undergoes glucuronidation, a conjugation reaction catalyzed by UDP-glucuronosyltransferase (UGT) enzymes. Species-specific differences in UGT isoform expression and induction profiles significantly influence this metabolic step.

In rats, phenobarbital treatment induces Ugt2b17, an isoform with high activity toward thyroxine and phenolic substrates. Proteomic analyses of rat liver microtissues exposed to phenobarbital revealed a 4.2-fold increase in Ugt2b17 protein levels, accompanied by a 3.8-fold upregulation of Ugt1a6 mRNA. However, translational discordance was observed, as Ugt1a6 protein levels remained unchanged despite transcriptional activation. This suggests post-transcriptional regulatory mechanisms may limit the functional contribution of Ugt1a6 to glucuronidation in vivo.

Human UGT isoforms exhibit a divergent induction profile. Phenobarbital activates the constitutive androstane receptor (CAR), which binds to response elements in the promoter region of UGT1A1. Luciferase reporter assays using a 290-bp enhancer sequence from the UGT1A1 promoter demonstrated a 6.5-fold activation in response to CAR overexpression. However, human liver microtissues showed minimal induction of UGT1A6 or UGT2B17 protein, contrasting sharply with rat models. Instead, human-specific isoforms such as UGT1A8 and UGT2B10 exhibited modest 1.8- to 2.1-fold increases in expression following phenobarbital exposure.

SpeciesInduced UGT IsoformsFold Induction (RNA)Fold Induction (Protein)
RatUgt2b173.84.2
HumanUGT1A82.11.8

Table 1: Species-specific induction of UGT isoforms by phenobarbital in liver microtissues.

XLogP3

-0.7

Hydrogen Bond Acceptor Count

10

Hydrogen Bond Donor Count

6

Exact Mass

424.11179484 g/mol

Monoisotopic Mass

424.11179484 g/mol

Heavy Atom Count

30

Explore Compound Types